2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C23H25N5O3S/c1-4-16-8-6-9-17(12-16)24-19(29)14-32-23-25-20-15(3)26-28(5-2)21(20)22(30)27(23)13-18-10-7-11-31-18/h6-12H,4-5,13-14H2,1-3H3,(H,24,29)
• InChI Key: KTYZUCMLNCTIAD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CO4)N(N=C3C)CC
• Molecular Formula: C23H25N5O3S
• Molecular Weight: 451.5 g/mol

Description

2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H25N5O3S and its molecular weight is 451.55. The purity is usually 95%.
BenchChem offers high-quality 2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((1-ethyl-6-(furan-2-ylmethyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(3-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

• Research on novel pyridine, pyridazine, and naphthyridine derivatives demonstrates the flexibility of heterocyclic frameworks for creating compounds with potential applications in material science and pharmaceutical research. These compounds are synthesized through various chemical reactions, offering insights into the versatility of heterocyclic chemistry (Abdelrazek et al., 2010).

• A study on the synthesis of pyrazolo[3,4-d]pyrimidin-4(5H)-ones and their derivatives underlines the importance of these structures in developing new chemicals with potential industrial and research applications. This highlights the synthetic accessibility of complex molecules from simpler precursors for various scientific applications (Rahmouni et al., 2014).

Potential Applications in Material Science and Biochemistry

• Compounds incorporating heterocyclic moieties, such as pyrazoles and pyrimidines, have been explored for their potential applications in material science, demonstrating how structural variations can impact the physical and chemical properties of materials. These findings could pave the way for the development of new materials with specific functionalities (Hammam et al., 2005).

• The synthesis of novel coordination complexes with pyrazole-acetamide derivatives has been investigated, showcasing the potential of such compounds in catalysis and as building blocks in the construction of complex molecular architectures. This research demonstrates the relevance of these compounds in the development of novel catalysts and materials (Chkirate et al., 2019).